1-(2,3-dimethoxybenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C19H24N2O2/c1-22-18-10-6-7-16(19(18)23-2)15-20-11-13-21(14-12-20)17-8-4-3-5-9-17/h3-10H,11-15H2,1-2H3
• InChI Key: JGBXJPPBWAAGLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H24N2O2
• DSSTOX Substance ID: DTXSID10967074
• Molecular Weight: 312.4 g/mol
• CAS RN: 5264-13-1

Description

1-(2,3-dimethoxybenzyl)-4-phenylpiperazine, also known as 2C-B, is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized in 1974 by Alexander Shulgin, a renowned American chemist and pharmacologist. 2C-B has gained popularity in recent years due to its use as a recreational drug, but it also has potential applications in scientific research.

Mechanism of Action

1-(2,3-dimethoxybenzyl)-4-phenylpiperazine is believed to work by binding to serotonin receptors in the brain, specifically the 5-HT2A and 5-HT2C receptors. This results in an increase in serotonin activity, which can lead to altered perception, mood, and thought.
Biochemical and Physiological Effects:
The effects of 1-(2,3-dimethoxybenzyl)-4-phenylpiperazine on the body and brain include changes in perception, mood, and thought. It can also cause changes in heart rate, blood pressure, and body temperature. In high doses, it can cause hallucinations, seizures, and even death.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dimethoxybenzyl)-4-phenylpiperazine in scientific research is its ability to selectively activate certain serotonin receptors, which can be useful in studying the role of these receptors in the brain. However, its potential for abuse and toxicity limit its usefulness in lab experiments.

Future Directions

Future research on 1-(2,3-dimethoxybenzyl)-4-phenylpiperazine could focus on its potential as a therapeutic agent for depression, anxiety, and PTSD. It could also be studied for its effects on the serotonin system and its potential as a tool for studying the brain. Additionally, research could investigate the potential risks and benefits of using 1-(2,3-dimethoxybenzyl)-4-phenylpiperazine in a clinical setting.

Synthesis Methods

The synthesis of 1-(2,3-dimethoxybenzyl)-4-phenylpiperazine involves the reaction of 2,3-dimethoxybenzaldehyde with nitroethane to form 2,3-dimethoxyphenyl-2-nitropropene. The nitropropene is then reduced to the corresponding amine using a reducing agent such as lithium aluminum hydride. The resulting amine is then reacted with phenylpiperazine to form 1-(2,3-dimethoxybenzyl)-4-phenylpiperazine.

Scientific Research Applications

1-(2,3-dimethoxybenzyl)-4-phenylpiperazine has been studied for its potential use in treating depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its effects on the central nervous system and its potential as a tool for studying the serotonin system.